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Compound of Interest

Compound Name: Morpholine-4-sulfonyl chloride

Cat. No.: B158431 Get Quote

Morpholine-4-sulfonyl Chloride: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Morpholine-4-sulfonyl chloride, a

key reagent in organic synthesis. This document details its chemical and physical properties,

safety and handling protocols, and provides an example of its synthesis.

Core Properties and Specifications
Morpholine-4-sulfonyl chloride, identified by the CAS number 1828-66-6, is a versatile

chemical intermediate.[1][2] Its primary application lies in the introduction of the

morpholinosulfonyl group into organic molecules, a common moiety in medicinal chemistry.

Physicochemical Data
The fundamental physicochemical properties of Morpholine-4-sulfonyl chloride are

summarized in the table below for easy reference.
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Property Value

CAS Number 1828-66-6[1][2]

Molecular Formula C4H8ClNO3S[1]

Molecular Weight 185.63 g/mol [1]

Appearance Colorless or White to Yellow Solid or Liquid

Purity Typically ≥95%

Boiling Point 299.7 ± 29.0 °C at 760 mmHg

Density 1.53 g/cm³

Flash Point 135.1 ± 24.3 °C

Storage Temperature 2-8 °C under an inert atmosphere

Safety and Handling
Morpholine-4-sulfonyl chloride is classified as a corrosive substance and requires careful

handling in a well-ventilated area.[3]

GHS Hazard Classification:

Pictogram: GHS05 (Corrosion)

Signal Word: Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Measures:
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A comprehensive set of precautionary statements, including P260, P280, and

P301+P330+P331, are associated with this compound. Users should consult the safety data

sheet (SDS) for complete handling and emergency procedures.[3][4][5] Personal protective

equipment, including chemical-resistant gloves, safety goggles, and appropriate respiratory

protection, is mandatory when working with this reagent.[3][4]

Experimental Protocol: Synthesis of Morpholine-4-
sulfonyl Chloride
The following protocol describes a common laboratory-scale synthesis of Morpholine-4-
sulfonyl chloride.[6][7]

Materials:

Dichloromethane (CH2Cl2)

Sulfuryl chloride (SO2Cl2)

Morpholine

Triethylamine

Chloroform

Ice water

Magnesium sulfate (MgSO4)

Procedure:

Add 10.0 mL of dichloromethane to a 50 mL round-bottom flask and cool the flask in an ice

bath.

Slowly add 0.300 mL of sulfuryl chloride to the cooled dichloromethane.

In a separate container, dissolve 213 mg of morpholine in 3.0 mL of dichloromethane.

Slowly add the morpholine solution to the reaction mixture, maintaining the ice bath.
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Add 520 mg of triethylamine to the reaction mixture.

Stir the reaction mixture at room temperature for approximately 2 hours.

Upon completion, dilute the product with 20.0 mL of chloroform.

Wash the chloroform solution with 20.0 mL of ice water.

Separate the chloroform phase and dry it over magnesium sulfate.

Filter the solution to remove the drying agent.

Distill the filtrate under reduced pressure to yield Morpholine-4-sulfonyl chloride.

This procedure is expected to yield approximately 160 mg of the product (a 23.3% yield).[6]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the synthesis of Morpholine-4-sulfonyl
chloride.

Reagent Preparation Reaction Workup and Purification

Cool Dichloromethane Add Sulfuryl Chloride

Dissolve Morpholine

Add Morpholine Solution Add Triethylamine Stir at Room Temp Dilute with Chloroform Wash with Ice Water Dry with MgSO4 Filter Distill under Pressure Morpholine-4-sulfonyl chloride

Click to download full resolution via product page

Caption: Synthesis workflow for Morpholine-4-sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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